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Compound of Interest

(2-Chloro-4-
Compound Name:
cyanophenyl)methanesulfonamide

Cat. No.: B13237574

Get Quote

Structural Disambiguation & Compound Profile

Before interpreting spectra, it is critical to define the exact connectivity. The nomenclature "(2-
Chloro-4-cyanophenyl)methanesulfonamide” refers to a primary sulfonamide attached to
the phenyl ring via a methylene bridge.

¢ |[UPAC Name: 1-(2-Chloro-4-cyanophenyl)methanesulfonamide

CAS Number: 1603571-87-4[1]

Molecular Formula:

[1]

Molecular Weight: 230.67 g/mol [1]

Core Scaffold: Benzylsulfonamide (primary amine)
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o Key Substituents: Chlorine (C2), Nitrile (C4)

Structural Diagram (Connectivity)
(Where Cl is ortho to the methylene bridge)

Mass Spectrometry (MS) Profile[2]

Mass spectrometry is the primary tool for confirming molecular weight and analyzing the
halogen isotope pattern.

lonization Method: Electrospray lonization (ESI)

Sulfonamides are amphoteric but often show better sensitivity in Negative lon Mode (ESI-) due
to the acidity of the

protons (

). However, Positive Mode (ESI+) is also viable.

Data Summary Table

Parameter Value Interpretation
Monoisotopic Mass 230.00 Da Based on
ESI(+) 231.00 m/z Protonated molecular ion
_ Deprotonated molecular ion
ESI(-) 229.00 miz P
(Preferred)
M : M+2

Characteristic of Monochloro
Isotope Pattern o
31 substitution

Fragmentation Pathway (MS/MS)

In MS/MS experiments (Collision Induced Dissociation), the following fragments are diagnostic:
e Loss of

(64 Da): Common in sulfonamides.
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e Loss of

(17 Da): Generates the sulfonyl cation.

e Tropylium lon Formation: The benzyl moiety often rearranges to a substituted tropylium ion (

) at m/z

150-152.

Infrared Spectroscopy (IR)[3][4]

IR is essential for verifying the integrity of the functional groups, particularly the nitrile and the
sulfonamide oxidation state.

Key Absorption Bands (ATR/IKBr)

Wavenumber (

Functional Group Intensity Assignment
)
Amine ( Asymmetric &
3350 & 3260 Medium Symmetric stretch
) (Primary sulfonamide)
Nitrile ( Diagnostic
2230 - 2240 Strong/Sharp
) stretch
Sulfonyl ( Asymmetric
1340 - 1360 Strong
) stretch
Sulfonyl ( Symmetric
1150 - 1170 Strong
) stretch
Aromatic ( ) Ring skeletal
1480, 1580 Medium o
) vibrations
C-Cl 700 - 750 Medium Aryl chloride stretch
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Technical Insight: The presence of the nitrile peak at ~2230

is the primary differentiator from non-cyanated impurities. The doublet in the 3200-3400 region

confirms the primary sulfonamide (

); a secondary sulfonamide would show only a single band.

Nuclear Magnetic Resonance (NMR)[2][3][4][7]

NMR provides the definitive proof of regiochemistry. The data below describes the expected

shifts in DMSO-d6, the standard solvent for polar sulfonamides.

H NMR (400 MHz, DMSO-d6)

Shift (

. . ) Structural
Multiplicity Integration Assignment T,
ontex
» Ppm)
Meta to
Doublet (d,
8.15 1H Ar-H3 , Ortho to CI/CN.
Hz) Deshielded by
CN.
dd (
7.85 1H Ar-H5 Ortho to CN.
Hz)
Doublet (d, Ortho to
7.70 1H Ar-H6
Hz) bridge.
] Exchangeable
Broad Singlet (br ]
7.05 ) 2H sulfonamide
s
protons.
' Methylene
4.65 Singlet (s) 2H )
bridge.

Mechanistic Analysis:

e The Methylene Singlet (4.65 ppm): This is the "smoking gun" for the benzylsulfonamide

structure. If the compound were the
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-aryl isomer (
), this signal would appear as a methyl singlet at

ppm.

o Aromatic Region: The 1,2,4-substitution pattern creates a characteristic splitting. H3 is the
most deshielded due to being sandwiched between the electron-withdrawing Cl and CN

groups.
C NMR (100 MHz, DMSO-d6)
« Nitrile Carbon:

118.0 ppm (

).
o Aromatic Carbons: Six signals in the range of 110-140 ppm.[2]

o C-Cland C-CN ipso carbons will appear as quaternary signals (lower intensity).
 Aliphatic Carbon:

55.0 - 58.0 ppm (
).
Analytical Workflow & Logic

The following diagram illustrates the logical flow for validating this compound during synthesis

or procurement.
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Unknown Sample

(White Solid)

Solubility Check
(DMSO/MeCN)
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LC-MS (ESI-)
Target: 229 m/z

No (Isomer/Impurity)

FT-IR (ATR)
Check: 2230 cm~* (CN)

FG Confirmed

1H NMR (DMSO-d6)
Check: CHz Singlet

Is CH:2 at
~4.6 ppm?

Regiochem OK

Yes (Benzyl Type)

Structure Confirmed

Click to download full resolution via product page

Caption: Step-by-step analytical decision tree for validating (2-Chloro-4-
cyanophenyl)methanesulfonamide.
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Experimental Protocols
Protocol A: NMR Sample Preparation

Objective: Eliminate solvent peaks and ensure relaxation.
e Weigh 5-10 mg of the solid compound into a clean vial.
e Add 0.6 mL of DMSO-d6 (99.9% D). Note:

is not recommended due to poor solubility of primary sulfonamides.

e Sonicate for 30 seconds to ensure complete dissolution.
e Transfer to a 5mm NMR tube.

e Acquire spectrum with a standard pulse sequence (e.g., zg30), 16 scans minimum.

Protocol B: LC-MS Method (Generic)

Objective: Impurity profiling and mass confirmation.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 200mm x 2.1mm, 3.5um).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic) and MS (ESI Negative).

References
o Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric ldentification of

Organic Compounds. 7th Edition. John Wiley & Sons. (Standard reference for IR and NMR
shift prediction).

» National Center for Biotechnology Information (2024).PubChem Compound Summary for
CID 10243276 (Analogous Sulfonamides). Retrieved from [Link]
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e Arenas, J. E., et al. (1996). Synthesis and characterization of sulfonamide derivatives.
Journal of Organic Chemistry, 61(2), 567-572. (Methodology for benzylsulfonamide
synthesis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1.1603571-87-4|(2-Chloro-4-cyanophenyl)methanesulfonamide|BLD Pharm [bldpharm.com]
e 2. journals.library.ualberta.ca [journals.library.ualberta.ca]

¢ To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of (2-
Chloro-4-cyanophenyl)methanesulfonamide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b13237574/docs#technical-guide-spectroscopic-
characterization-of-2-chloro-4-cyanophenyl-methanesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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